N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H21N3O/c1-5-6-13-10-15(19(4)18-13)16(20)17-14-9-11(2)7-8-12(14)3/h7-10H,5-6H2,1-4H3,(H,17,20)
• InChI Key: YKTJQWPXETYZHS-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C(=O)NC2=C(C=CC(=C2)C)C)C

Description

N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as DPCPX, is a selective adenosine A1 receptor antagonist. It is widely used in scientific research to study the role of adenosine receptors in various physiological and pathological processes.

Mechanism of Action

N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide acts as a competitive antagonist of adenosine A1 receptors, which are G protein-coupled receptors that are widely distributed in the brain and peripheral tissues. By blocking the activation of these receptors by endogenous adenosine, N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide can modulate various physiological processes such as neurotransmission, cardiovascular function, and immune response.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood pressure and heart rate, and the modulation of immune response. It has also been shown to have potential anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in lab experiments is its selectivity for adenosine A1 receptors, which allows for more precise investigation of the role of these receptors in various physiological processes. However, one limitation of using N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is its relatively low potency compared to other adenosine A1 receptor antagonists, which can make it more difficult to achieve significant effects in some experiments.

Future Directions

There are many potential future directions for research on N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide and adenosine A1 receptors. Some possible areas of investigation include the development of more potent and selective adenosine A1 receptor antagonists, the identification of novel therapeutic applications for N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide and related compounds, and the elucidation of the molecular mechanisms underlying the physiological and pathological effects of adenosine A1 receptor modulation.

Synthesis Methods

N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide can be synthesized using a multi-step process that involves the reaction of 2,5-dimethylphenylhydrazine with 1-(4-bromobutyl)-3-methyl-1H-pyrazole-5-carboxylic acid to form the intermediate 1-(2,5-dimethylphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid hydrazide. The hydrazide is then reacted with propyl iodide to form the final product, N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide.

Scientific Research Applications

N-(2,5-dimethylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is commonly used in scientific research to study the role of adenosine A1 receptors in various physiological and pathological processes. It has been shown to have potential therapeutic applications in the treatment of cardiovascular diseases, neurological disorders, and cancer.